Cas no 1805403-68-2 (2,4-Bis(trifluoromethyl)-5-bromoanisole)
1805403-68-2 structure
Product Name:2,4-Bis(trifluoromethyl)-5-bromoanisole
CAS No:1805403-68-2
MF:C9H5BrF6O
MW:323.029823064804
CID:4960471
Update Time:2023-08-24
2,4-Bis(trifluoromethyl)-5-bromoanisole Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-5-bromoanisole
-
- Inchi： 1S/C9H5BrF6O/c1-17-7-3-6(10)4(8(11,12)13)2-5(7)9(14,15)16/h2-3H,1H3
- InChI Key： QQUUZTVKWUDBFZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2
2,4-Bis(trifluoromethyl)-5-bromoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001507-1g |
2,4-Bis(trifluoromethyl)-5-bromoanisole |
1805403-68-2 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
2,4-Bis(trifluoromethyl)-5-bromoanisole Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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